Cas no 113081-51-9 (2-(3-Methoxy-4-bromophenyl)ethylamine)

2-(3-Methoxy-4-bromophenyl)ethylamine structure
113081-51-9 structure
Product Name:2-(3-Methoxy-4-bromophenyl)ethylamine
CAS No:113081-51-9
MF:C9H12BrNO
MW:230.10168170929
MDL:MFCD11053672
CID:130036
PubChem ID:20160693
Update Time:2025-04-19

2-(3-Methoxy-4-bromophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • Benzeneethanamine,4-bromo-3-methoxy-
    • 2-(4-bromo-3-methoxyphenyl)ethanamine
    • 2-(3-METHOXY-4-BROMOPHENYL)ETHYLAMINE
    • 4-Bromo-3-methoxyphenethylamine
    • Benzeneethanamine,4-bromo-3-methoxy
    • 2-(4-BroMo-3-Methoxy-phenyl)-ethylaMine
    • 2-(4-bromo-3-methoxyphenyl)ethan-1-amine
    • 113081-51-9
    • KNLHFRSNELASBY-UHFFFAOYSA-N
    • A907395
    • DTXSID10603142
    • MFCD11053672
    • 4-bromo-3-methoxyphenethyl amine
    • SCHEMBL153912
    • Benzeneethanamine, 4-bromo-3-methoxy-
    • AS-37966
    • AKOS022931443
    • 2-(3-Methoxy-4-bromophenyl)ethylamine
    • MDL: MFCD11053672
    • Inchi: 1S/C9H12BrNO/c1-12-9-6-7(4-5-11)2-3-8(9)10/h2-3,6H,4-5,11H2,1H3
    • InChI Key: KNLHFRSNELASBY-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1OC)CCN

Computed Properties

  • Exact Mass: 229.01000
  • Monoisotopic Mass: 229.01
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 35.2A^2

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 303.2±27.0 °C at 760 mmHg
  • Flash Point: 137.2±23.7 °C
  • PSA: 35.25000
  • LogP: 2.65920
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3-Methoxy-4-bromophenyl)ethylamine Security Information

2-(3-Methoxy-4-bromophenyl)ethylamine Customs Data

  • HS CODE:2922199090
  • Customs Data:

    China Customs Code:

    2922199090

    Overview:

    2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-(3-Methoxy-4-bromophenyl)ethylamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
AstaTech
63216-0.25/G
2-(3-METHOXY-4-BROMOPHENYL)ETHYLAMINE
113081-51-9 97%
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$235 2023-09-16
AstaTech
63216-1/G
2-(3-METHOXY-4-BROMOPHENYL)ETHYLAMINE
113081-51-9 97%
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TRC
M261683-10mg
2-(3-Methoxy-4-bromophenyl)ethylamine
113081-51-9
10mg
$ 50.00 2022-06-04
TRC
M261683-50mg
2-(3-Methoxy-4-bromophenyl)ethylamine
113081-51-9
50mg
$ 185.00 2022-06-04
TRC
M261683-100mg
2-(3-Methoxy-4-bromophenyl)ethylamine
113081-51-9
100mg
$ 295.00 2022-06-04
abcr
AB285072-250mg
2-(4-Bromo-3-methoxy-phenyl)-ethylamine; .
113081-51-9
250mg
€432.20 2025-04-22
abcr
AB285072-1g
2-(4-Bromo-3-methoxy-phenyl)-ethylamine; .
113081-51-9
1g
€1000.10 2025-04-22
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